(3S)-3-Hydroxy-4-methylpentanoic acid
Overview
Description
Molecular Structure Analysis
The IUPAC name for this compound is “(3S)-3-hydroxy-4-methylpentanoic acid” and its InChI code is1S/C6H12O3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m0/s1 . The molecular weight of this compound is 132.16 . Physical And Chemical Properties Analysis
The molecular weight of “(3S)-3-Hydroxy-4-methylpentanoic acid” is 132.16 . Unfortunately, the specific physical and chemical properties such as boiling point, density, etc., are not available in the search results.Scientific Research Applications
1. Wine Aroma Analysis
(3S)-3-Hydroxy-4-methylpentanoic acid has been studied for its role in the aroma profile of wines and other alcoholic beverages. Gracia-Moreno et al. (2015) developed a method for the quantitative determination of hydroxy acids, including 2-hydroxy-4-methylpentanoic acid (a structural variant of (3S)-3-Hydroxy-4-methylpentanoic acid), in wines and other beverages. Their study found that these compounds have sensory effects on the aroma of these drinks (Gracia-Moreno, Lopez, & Ferreira, 2015).
2. Synthesis and Stereochemistry in Bioactive Compounds
Giordano et al. (1999) explored the stereoselective synthesis of 4-amino-3-hydroxy-2-methylpentanoic acid, a compound structurally related to (3S)-3-Hydroxy-4-methylpentanoic acid, to understand its role in marine toxins and antibiotics. This research contributes to the understanding of the stereochemistry of amino acids in bioactive compounds (Giordano, Spinella, & Sodano, 1999).
3. Role in Polyketide Synthase
Harris et al. (1998) conducted a study on the synthesis of stereoisomers of 3-hydroxy-2-methylpentanoic acid and its analogues for use in researching polyketide synthase (PKS) domains. This research is significant for understanding the substrate selectivity of PKS domains in biochemical pathways (Harris et al., 1998).
4. Chemical Synthesis Techniques
The chemical synthesis of compounds related to (3S)-3-Hydroxy-4-methylpentanoic acid, like 4-amino-3-hydroxy-2-methylpentanoic acid and its diastereomers, has been a subject of research. For instance, Braun and Gräf (2003) reported a stereoselective aldol reaction for the synthesis of (R)-3-Hydroxy-4-methylpentanoic acid, demonstrating advanced techniques in organic synthesis (Braun & Gräf, 2003).
5. Antibacterial Properties
A study by Kim et al. (2012) isolated 3-(dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid from Siegesbeckia glabrescens, demonstrating antibacterial activity against Staphylococcus aureus. This research highlights the potential of compounds structurally related to (3S)-3-Hydroxy-4-methylpentanoic acid in developing new antibacterial agents (Kim et al., 2012)
properties
IUPAC Name |
(3S)-3-hydroxy-4-methylpentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOAHYOWLXYZJSN-YFKPBYRVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H](CC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00505484 |
Source
|
| Record name | (3S)-3-Hydroxy-4-methylpentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00505484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S)-3-Hydroxy-4-methylpentanoic acid | |
CAS RN |
63674-22-6 |
Source
|
| Record name | (3S)-3-Hydroxy-4-methylpentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00505484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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